N-benzyl-2-(N-benzyl4-bromobenzenesulfonamido)acetamide

• IUPAC Name: 2-[benzyl-(4-bromophenyl)sulfonylamino]-N-propan-2-ylacetamide
• InChI: InChI=1S/C18H21BrN2O3S/c1-14(2)20-18(22)13-21(12-15-6-4-3-5-7-15)25(23,24)17-10-8-16(19)9-11-17/h3-11,14H,12-13H2,1-2H3,(H,20,22)
• InChI Key: FSDIOZYJYFAYMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C18H21BrN2O3S
• Molecular Weight: 425.3 g/mol

Description

N-benzyl-2-(N-benzyl4-bromobenzenesulfonamido)acetamide, commonly known as BBBSA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BBBSA is a sulfonamide compound that has a benzyl group attached to the nitrogen atom and a bromobenzene group attached to the sulfonamide nitrogen.

Mechanism of Action

The mechanism of action of BBBSA is not well understood. However, it has been proposed that BBBSA may inhibit the activity of enzymes that are involved in various biological processes. It has also been suggested that BBBSA may interact with DNA, leading to changes in gene expression.
Biochemical and Physiological Effects:
BBBSA has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties in animal models. BBBSA has also been found to have antitumor activity in vitro and in vivo. Additionally, BBBSA has been shown to have antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using BBBSA in lab experiments is its high yield synthesis method. BBBSA is also stable and easy to handle. However, one limitation of using BBBSA is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for BBBSA research. One potential area of research is the development of BBBSA-based therapeutic agents for the treatment of various diseases. Another area of research is the exploration of BBBSA's potential as a fluorescent probe for the detection of metal ions. Additionally, research could focus on the development of new synthetic methods for BBBSA and its derivatives. Finally, the biochemical and physiological effects of BBBSA could be further investigated to better understand its mechanism of action.
In conclusion, BBBSA is a sulfonamide compound that has potential applications in various fields, including scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on BBBSA could lead to the development of novel therapeutic agents and the discovery of new biochemical and physiological effects.

Synthesis Methods

BBBSA can be synthesized using a two-step reaction process. The first step involves the reaction of N-benzylacetamide with sodium hydride, followed by the addition of 4-bromobenzenesulfonyl chloride. The resulting product is then purified using column chromatography to obtain BBBSA in high yield.

Scientific Research Applications

BBBSA has been found to have various applications in scientific research. It has been used as a building block for the synthesis of novel sulfonamide compounds, which have shown potential as therapeutic agents for various diseases. BBBSA has also been used as a fluorescent probe for the detection of metal ions and as a catalyst in organic reactions.